![molecular formula C24H23N3O3S B2604330 N-(2-furylmethyl)-2-{[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide CAS No. 901233-82-7](/img/structure/B2604330.png)
N-(2-furylmethyl)-2-{[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-furylmethyl)-2-{[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality N-(2-furylmethyl)-2-{[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-furylmethyl)-2-{[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PET Tracer Development
- Gao, Wang, and Zheng (2016) prepared carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, showcasing potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These tracers, including N-(3-[(11)C]methoxy-4-methoxyphenyl)-2-((5-methoxy-3H-imidazo[4,5-b]pyridin-2-yl)thio)acetamide, were synthesized with high radiochemical yields and purity, indicating significant implications for neuroimaging and cancer diagnosis Gao, M., Wang, M., & Zheng, Q. (2016). Bioorganic & Medicinal Chemistry Letters.
Anticancer Activity
- Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which were investigated for anticancer activity. Specifically, compounds demonstrated selective cytotoxicity against A549 human lung adenocarcinoma cells, with certain derivatives showing high selectivity and apoptosis induction, indicating their potential as cancer therapeutics Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019). Phosphorus, Sulfur, and Silicon and the Related Elements.
Antibacterial Activity
- Gullapelli, Thupurani, and Brahmeshwari (2014) focused on the synthesis and antibacterial activity of N-(4-(1H-benzo(d)imidazole-2-yl)-2-(4-hydroxy-6-methyl pyramidine-2-yl thio) acetamide. This study adds to the understanding of the compound's utility in developing new antibacterial agents Gullapelli, K., Thupurani, M., & Brahmeshwari, G. (2014). International Journal of Pharma and Bio Sciences.
Antifungal Agents
- Altındağ et al. (2017) designed and synthesized 2-(substituteddithiocarbamoyl)-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide derivatives to combat drug-resistant fungal infections. These compounds, characterized by their significant activity against Candida albicans and Candida krusei, highlight the compound's potential in addressing antifungal resistance Altındağ, F. D., Sağlık, B., Çevik, U. A., Işikdağ, I., Özkay, Y., & Karaca Gençer, H. (2017). Phosphorus, Sulfur, and Silicon and the Related Elements.
Antioxidant and Anti-inflammatory Compounds
- Koppireddi et al. (2013) synthesized N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and evaluated their antioxidant and anti-inflammatory activity. Some compounds exhibited good antioxidant activity and excellent anti-inflammatory activity, suggesting their use in therapeutic applications targeting oxidative stress and inflammation Koppireddi, S., Komsani, J. R., Avula, S. K., Pombala, S., Vasamsetti, S., Kotamraju, S., & Yadla, R. (2013). European Journal of Medicinal Chemistry.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3S/c1-16-5-7-17(8-6-16)22-24(31-15-21(28)25-14-20-4-3-13-30-20)27-23(26-22)18-9-11-19(29-2)12-10-18/h3-13H,14-15H2,1-2H3,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFVVIOXJCVKBFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)OC)SCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.